![molecular formula C21H18N2O6 B2357212 2-((2-methoxyethyl)amino)-8-methyl-3-(2-nitrophenyl)-4H-furo[3,2-c]chromen-4-one CAS No. 923217-25-8](/img/structure/B2357212.png)
2-((2-methoxyethyl)amino)-8-methyl-3-(2-nitrophenyl)-4H-furo[3,2-c]chromen-4-one
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Description
The compound “2-((2-methoxyethyl)amino)-8-methyl-3-(2-nitrophenyl)-4H-furo[3,2-c]chromen-4-one” is a complex organic molecule. It contains a furochromenone group, which is a type of heterocyclic compound. Heterocycles are commonly found in a wide range of products, including pharmaceuticals and functional materials .
Scientific Research Applications
Sensor Development
Sequential colorimetric recognition of Cu2+ and CN− ions in aqueous solutions has been achieved using a similar asymmetric coumarin-conjugated compound. This sensor exhibits a color change from yellow to orange upon Cu2+ detection and can further interact with CN− ions, showcasing a practical application for environmental monitoring and chemical analysis (Jo et al., 2014).
Synthetic Methodologies
A novel synthetic approach for substituted furo[3,2-c]chromen-4-ones has been developed, involving a four-component reaction from substituted nitrostyrenes, aromatic aldehydes, coumarins, and ammonium acetate under mild conditions. This method facilitates the production of compounds with potential biomedical applications, illustrating the versatility of these chemical frameworks in organic synthesis (Zhou et al., 2013).
Biological Activities
The antibacterial effects of 4-hydroxy-chromen-2-one derivatives have been studied, revealing significant bacteriostatic and bactericidal activities against strains like Staphylococcus aureus, E. coli, and Bacillus cereus. This research highlights the potential of coumarin derivatives in the development of new antimicrobial agents (Behrami & Dobroshi, 2019).
Material Science
Coumarin derivatives have also been explored for their utility in material sciences, such as in the development of novel polystyrene-supported catalysts for organic reactions, showcasing their potential in green chemistry and sustainable processes (Alonzi et al., 2014).
properties
IUPAC Name |
2-(2-methoxyethylamino)-8-methyl-3-(2-nitrophenyl)furo[3,2-c]chromen-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O6/c1-12-7-8-16-14(11-12)19-18(21(24)28-16)17(20(29-19)22-9-10-27-2)13-5-3-4-6-15(13)23(25)26/h3-8,11,22H,9-10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONADGTGFTFCWCV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C3=C2OC(=C3C4=CC=CC=C4[N+](=O)[O-])NCCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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